2-Bromo-6-(2-bromoethoxy)naphthalene

• Molecular Formula: C12H10Br2O
• Molecular Weight: 330.01 g/mol
• IUPAC Name: 2-bromo-6-(2-bromoethoxy)naphthalene
• InChI: InChI=1S/C12H10Br2O/c13-5-6-15-12-4-2-9-7-11(14)3-1-10(9)8-12/h1-4,7-8H,5-6H2
• InChI Key: XDSZHVRSAPNEDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)Br)C=C1OCCBr

Description

2-Bromo-6-(2-bromoethoxy)naphthalene is a useful research compound. Its molecular formula is C12H10Br2O and its molecular weight is 330.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round-bottom flask containing 1.0 g (4.5 mmol) of 6-bromo-2-naphthol, 1,2-dibromoethane (135 mmol, 12 mL), potassium hydroxide (5 mL of a 40% solution) and tetrabutylammonium bromide (1.35 mmol, 0.43 g) was heated at 100° C. for 3 h. The reaction mixture was diluted with 150 mL of CH2Cl2 and washed with water and brine, dried over sodium sulfate and concentrated under vacuum to give the desired compound in 100% as a pale brown solid; 1HNMR (300 MHz, CDCl3) δ 3.70 (t, 2H), 4.40 (t, 2H), 7.05-7.90 (m, 6H). MS (DCl) m/z 330 (M+).